Cas no 2171627-13-5 (3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171627-13-5
• MF: C₂₆H₃₃N₃O₆
• MW: 483.556727170944
• CID: 5603327
• PubChem ID: 165579372
• Update Time: 2025-10-31

3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1534657
• 3-(dimethylamino)-2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171627-13-5
• 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

• Inchi： 1S/C26H33N3O6/c1-4-34-17(13-24(30)28-23(25(31)32)15-29(2)3)14-27-26(33)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： HGUZGBSGJJHWPK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CN(C)C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 483.23693578g/mol
• Monoisotopic Mass: 483.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 117Ų

Additional information on 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid (CAS No. 2171627-13-5)

3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, identified by its CAS number 2171627-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a dimethylamino group, an ethoxy substituent, and a fluoren-9-yl methoxycarbonyl moiety makes this molecule a candidate for further exploration in drug discovery and development.

The structural complexity of 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid is not merely a matter of academic curiosity but holds practical implications for its potential applications. The fluoren-9-yl methoxycarbonyl group, in particular, is often employed in medicinal chemistry due to its ability to enhance the solubility and stability of bioactive molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The multifaceted nature of 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid suggests that it may have applications in multiple therapeutic areas. For instance, the dimethylamino group is commonly found in pharmacologically active compounds due to its ability to influence receptor binding and metabolic stability. Additionally, the ethoxy substituent can contribute to the molecule's interactions with biological targets, potentially making it a useful tool in the development of targeted therapies.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, which can be leveraged to create derivatives with tailored properties. This flexibility is highly valued in drug discovery pipelines, where rapid iteration and optimization are critical for identifying lead compounds.

The role of advanced analytical techniques in studying compounds like 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid cannot be overstated. Modern spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), provide detailed insights into the molecular structure and dynamics. These techniques are essential for confirming the identity and purity of the compound, as well as for understanding its behavior in different environments.

From a computational chemistry perspective, molecular modeling plays a crucial role in predicting the interactions between this compound and biological targets. By simulating these interactions, researchers can gain valuable insights into potential mechanisms of action and optimize the design for improved efficacy. The integration of experimental data with computational predictions has become standard practice in modern drug discovery, enabling more efficient identification of promising candidates.

The synthesis of 3-(dimethylamino)-2-3-ethoxy-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidopropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules with greater precision and efficiency than ever before.

In conclusion, 3-(dimethylamino)-2-3 ethoxy -4 -({( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o )b u t a n amidop r o p a n o i c ac i d ( C A S N o . 2171627 -13 -5) is a compound with immense potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of novel therapeutics that address unmet medical needs.